Cas no 2137662-68-9 (8-Chloro-2-(oxolan-3-yl)quinolin-3-ol)

• Product Name: 8-Chloro-2-(oxolan-3-yl)quinolin-3-ol
• CAS No: 2137662-68-9
• MF: C₁₃H₁₂ClNO₂
• MW: 249.692882537842
• CID: 6189628
• PubChem ID: 165487631
• Update Time: 2025-06-30

8-Chloro-2-(oxolan-3-yl)quinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-801279
• 2137662-68-9
• 8-chloro-2-(oxolan-3-yl)quinolin-3-ol
• 8-Chloro-2-(oxolan-3-yl)quinolin-3-ol

• Inchi： 1S/C13H12ClNO2/c14-10-3-1-2-8-6-11(16)13(15-12(8)10)9-4-5-17-7-9/h1-3,6,9,16H,4-5,7H2
• InChI Key： JDIBZXOEZCAOON-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C=C(C(C3COCC3)=NC=21)O

Computed Properties

• Exact Mass: 249.0556563g/mol
• Monoisotopic Mass: 249.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.4Ų

Additional information on 8-Chloro-2-(oxolan-3-yl)quinolin-3-ol

Professional Introduction to Compound with CAS No. 2137662-68-9 and Product Name: 8-Chloro-2-(oxolan-3-yl)quinolin-3-ol

The compound with the CAS number 2137662-68-9 and the product name 8-Chloro-2-(oxolan-3-yl)quinolin-3-ol represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a chloro substituent and an oxolan ring in the quinoline core suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further exploration.

In recent years, the development of novel heterocyclic compounds has been a cornerstone in the quest for effective therapeutic agents. Quinoline derivatives, in particular, have demonstrated remarkable efficacy across a spectrum of diseases, including infectious diseases and cancer. The compound 8-Chloro-2-(oxolan-3-yl)quinolin-3-ol is no exception, as its structural features align well with the principles of molecular recognition and binding affinity. The oxolan ring, a five-membered heterocycle containing an oxygen atom, introduces additional conformational flexibility, which can be exploited to optimize interactions with biological macromolecules.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The chloro group at the 8-position of the quinoline ring enhances electrophilicity, facilitating further functionalization through cross-coupling reactions or nucleophilic substitution. This versatility allows chemists to modify the molecule in various ways to fine-tune its pharmacological properties. Moreover, the oxolan moiety at the 2-position adds an extra layer of complexity, enabling selective interactions with specific enzymes or receptors.

Recent studies have highlighted the importance of quinoline derivatives in addressing emerging therapeutic challenges. For instance, modifications to the quinoline core have led to the discovery of compounds with antiviral and anticancer properties. The compound 8-Chloro-2-(oxolan-3-yl)quinolin-3-ol is being investigated for its potential role in inhibiting key enzymes involved in disease pathways. Preliminary computational studies suggest that it may exhibit inhibitory activity against enzymes such as topoisomerases and kinases, which are critical targets in oncology research.

The synthesis of 8-Chloro-2-(oxolan-3-yl)quinolin-3-ol involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the quinoline core, followed by functional group interconversions to introduce the chloro and oxolan substituents. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and yield. These synthetic strategies not only highlight the compound's synthetic accessibility but also demonstrate the robustness of current chemical methodologies in constructing complex molecular architectures.

In terms of biological activity, early pharmacokinetic studies indicate that 8-Chloro-2-(oxolan-3-yl)quinolin-3-ol exhibits promising properties in terms of solubility and metabolic stability. These characteristics are essential for ensuring that a compound can reach its target site within the body and remain active long enough to exert its therapeutic effect. Additionally, preliminary toxicity profiles suggest that it is well-tolerated at relevant doses, making it a viable candidate for further preclinical development.

The integration of computational chemistry into drug discovery has significantly accelerated the process of identifying lead compounds. Molecular docking simulations have been performed using 8-Chloro-2-(oxolan-3-yl)quinolin-3-ol to predict its binding interactions with potential targets such as protein kinases and DNA-dependent protein kinases (DNA-PK). These simulations have provided valuable insights into how the compound might interact with biological systems at an atomic level. Furthermore, quantum mechanical calculations have been used to elucidate its electronic structure and reactivity patterns, which are crucial for understanding its mechanism of action.

As research progresses, interdisciplinary approaches combining chemistry, biology, and computational science will be essential for unlocking the full potential of this compound. Collaborative efforts between academic institutions and pharmaceutical companies will be instrumental in translating laboratory findings into clinical applications. The development pipeline for 8-Chloro-2-(oxolan-3-yloxyquinolinin)-3iol is poised to benefit from such collaborations, which can provide resources and expertise necessary for comprehensive characterization.

The future prospects for 8-Chloro-oxyquinolinin)-33iol are bright, given its structural features and preliminary biological activity. Further investigations are warranted to explore its therapeutic potential across different disease indications. As our understanding of molecular interactions continues to evolve, compounds like this one will play a pivotal role in shaping next-generation treatments. The journey from discovery to clinical application is long and challenging but filled with opportunities for innovation and breakthroughs that can ultimately improve human health.